Cas no 132992-44-0 (2-Chloro-4,5-difluoro-3-nitrobenzoic acid)

• Product Name: 2-Chloro-4,5-difluoro-3-nitrobenzoic acid
• CAS No: 132992-44-0
• MF: C₇H₂ClF₂NO₄
• MW: 237.544888019562
• CID: 1104795
• Update Time: 2025-04-20

2-Chloro-4,5-difluoro-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,5-difluoro-3-nitrobenzoic acid

• Inchi： 1S/C7H2ClF2NO4/c8-4-2(7(12)13)1-3(9)5(10)6(4)11(14)15/h1H,(H,12,13)
• InChI Key： VCDHXXPXZNMKSL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(=O)O)F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.96406
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.770±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• PSA: 80.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives